N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.8 g/mol
• IUPAC Name: N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C22H15ClN2O4/c23-15-4-8-18-17(12-15)25-22(29-18)13-1-5-16(6-2-13)24-21(26)14-3-7-19-20(11-14)28-10-9-27-19/h1-8,11-12H,9-10H2,(H,24,26)
• InChI Key: ZTFMDFKSRLLXJI-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=C(O4)C=CC(=C5)Cl

Description

N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BIBX1382BS, is a chemical compound that belongs to the class of tyrosine kinase inhibitors. This compound has gained significant attention in the scientific community due to its potential applications in cancer research.

Scientific Research Applications

N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of epidermal growth factor receptor (EGFR) tyrosine kinase, which is overexpressed in many types of cancer. Inhibition of EGFR activity can lead to the suppression of tumor growth and metastasis. N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been investigated for its potential use in the treatment of non-small cell lung cancer, head and neck cancer, and colorectal cancer.

Mechanism of Action

N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as a competitive inhibitor of EGFR tyrosine kinase by binding to the ATP-binding site of the receptor. This binding prevents the phosphorylation of downstream signaling molecules, which ultimately leads to the suppression of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide can induce apoptosis (programmed cell death) in cancer cells by inhibiting EGFR activity. It has also been shown to inhibit angiogenesis (the formation of new blood vessels) in tumors by suppressing the production of vascular endothelial growth factor (VEGF). Additionally, N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to enhance the efficacy of chemotherapy drugs in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its specificity for EGFR tyrosine kinase. This specificity allows for the selective inhibition of EGFR activity without affecting other cellular processes. However, one limitation of using N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the research and development of N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One direction is the investigation of its potential use in combination with other tyrosine kinase inhibitors for the treatment of cancer. Another direction is the exploration of its potential use in the treatment of other diseases that involve EGFR activity, such as Alzheimer's disease. Additionally, the development of more soluble analogs of N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide could improve its efficacy in vivo.
Conclusion:
In conclusion, N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a promising compound with potential applications in cancer research. Its specificity for EGFR tyrosine kinase and ability to induce apoptosis and inhibit angiogenesis make it an attractive candidate for further study. With continued research and development, N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has the potential to become a valuable tool in the fight against cancer.

Synthesis Methods

The synthesis of N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves a multi-step process that includes the condensation of 2-amino-5-chlorobenzoxazole with 4-bromobenzaldehyde, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting compound with 3,4-methylenedioxyphenylacetic acid chloride to yield N-[4-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide.